Cas no 154598-52-4 (Efavirenz)

Efavirenz
cas:154598-52-4
molecular formula: c14h9clf3no2
molecular weight: 315.675
Efavirenz structure
Efavirenz structure
Efavirenz
154598-52-4
C14H9ClF3NO2
315.6750
MFCD05662344
65381
64139

Efavirenz Properties

Names and Identifiers

    • Efavirenz
    • SUSTIVA
    • (4s)-6-chloro-4-(cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2h-3,1-benzoxazin-2-one
    • L-743726
    • MDP-266
    • Efavirenz&amp
    • Int.
    • (4S)-6-Chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-(2H)-3,1-benzoxazin-2-one
    • (4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
    • (S)-Efavirenz
    • rac Efavirenz-d5
    • (S)-6-chloro-4-cyclopropylethynyl-4-trifluoromethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
    • DMP 266
    • Efavirenz (200 mg)
    • EFAVIRNEZ
    • EFV
    • Stocrin
    • Aryl halide chemistry informer library compound X17
    • (4S)-6-Chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-2,4-dihydro-1H-3,1-benzoxazin-2-one
    • efavuirenz
    • Efavirenz-D5
    • Efavirenz&Int.
    • (-)-6-CHLORO-4-CYCLOPROPYLETHYNYL-4-TRIFLUOROMETHYL-1,4-DIHYDRO-2H-3,1-BENZOXAZIN-2-ONE
    • (S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
    • (4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one
    • (4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,
    • EFAVIRENZ
    • EFAVIRENZ [MART.]
    • DL-535
    • NSC-742403
    • Efavirenz & Interleukin 28B
    • L 743726
    • HMS2051J08
    • 1ikw
    • DMP266
    • L-741211
    • (4S)-6-chloranyl-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one
    • 154598-52-4
    • EFAVIRENZ [HSDB]
    • Tox21_111582
    • NCGC00271713-05
    • Viraday
    • SCHEMBL37762
    • Efavirenz & Interleukin 28A
    • Efavirenz, (S)
    • (S)-6-chloro-4-(Cyclopropylethynyl)-1,4-dihydro-(S)-6-chloro-4-(cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
    • Tox21_111582_1
    • EFV & Interleukin 28A
    • AC-25006
    • DMP-266; Efavirenz
    • Eravirenz
    • EFV & IL-28A
    • HY-10572
    • CCG-101011
    • EFAVIRENZUM [WHO-IP LATIN]
    • Met-Stromal Cell-derived Factor-1.beta. (Human) & Efavirenz
    • NCGC00159337-04
    • GTPL11287
    • HMS2090N16
    • EN300-219935
    • AB00639956-06
    • SR-01000759360-4
    • Efavirenz teva
    • E0997
    • BC164402
    • BCP27719
    • (S)-6-CHLORO-4-(CYCLOPROPYLETHYNYL)-4-(TRIFLUOROMETHYL)-1H-BENZO[D][1,3]OXAZIN-2(4H)-ONE
    • MFCD05662344
    • EFV & Interferon lambda-2
    • NCGC00159337-02
    • Efavirenz & Interferon lambda-3
    • (S)-6-Chloro-4-(cyclopropyl-ethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine-2-one
    • EFV & Interleukin 28B
    • AMY229
    • EFV & Interferon lambda-3
    • Efavirenz (JAN/USP/INN)
    • CHEMBL223228
    • EFAVIRENZ [WHO-IP]
    • TELURA COMPONENT EFAVIRENZ
    • (S)-6-chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-ben zoxazin-2-one
    • J-520431
    • NSC742403
    • Strocin (TM)
    • BCP9000636
    • EFAVIRENZ [ORANGE BOOK]
    • AB21723
    • Efavirenz, >=98% (HPLC)
    • ATRIPLA COMPONENT EFAVIRENZ
    • CHEBI:119486
    • Efavirenz- Bio-X
    • Efavirenz & IL-28B
    • Sustiva (TN)
    • EFAVIRENZ COMPONENT OF ATRIPLA
    • Efavirenz & IFNL2
    • EFAVIRENZ [USP-RS]
    • NCGC00159337-12
    • 2H-3,1-Benzoxazin-2-one, 6-chloro-4-(cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-, (4S)-
    • EFV & IFNL2
    • Efavirenz & IL-29
    • A809555
    • (Rac)-DMP 266; (Rac)-EFV; (Rac)-L-743726
    • Efavirenz & Interferon lambda-1
    • MLS000759465
    • 2H-3,1-Benzoxazin-2-one, 6-chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-, (4S)-
    • MLS001424087
    • EFAVIRENZ [INN]
    • (S)-6-Chloro-4-cyclopropylethynyl-4-trifluoromethyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one
    • BIDD:GT0383
    • (S)-6-chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one
    • (4S)-6-chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one
    • Sustiva (TM)
    • UNII-JE6H2O27P8
    • EFV & IFNL3
    • EFAVIRENZ [USAN]
    • Efavirenzum
    • Q422645
    • BDBM2483
    • Efavirenz 100 microg/mL in Acetonitrile
    • F17329
    • JE6H2O27P8
    • (-)-Efavirenz
    • BCPP000245
    • EFAVIRENZ [WHO-DD]
    • Efavirenz, United States Pharmacopeia (USP) Reference Standard
    • Efavirenz & IFNL1
    • EFV & PLGA
    • EFAVIRENZ [USP MONOGRAPH]
    • EFV & Interferon lambda-1
    • EFV & IL-29
    • D00896
    • (Rac)-Efavirenz
    • EFAVIRENZ [MI]
    • DMP-266
    • NS00000604
    • SR-01000759360
    • NC00261
    • 2H-3, 6-chloro-4-(cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-, (4S)-
    • NCGC00271713-08
    • SMR000466351
    • EFAVIRENZ [JAN]
    • EFAVIRENZ [VANDF]
    • Efavirenz & Interleukin 29
    • AB00639956-08
    • KS-5380
    • EFV & IFNL1
    • Efavirenz [USP:INN:BAN]
    • EFV & IL-28B
    • SR-01000759360-5
    • (S)-6-chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one
    • Efavirenz & IFNL3
    • Efavirenz & IL-28A
    • HMS3713M14
    • EFAVIRENZ [EMA EPAR]
    • EFV & Interleukin 29
    • Efavirenz & Interferon lambda-2
    • Z2177953192
    • Met-SDF-1.beta. & Efavirenz
    • 1ikv
    • NSC 742403
    • HSDB 7163
    • AKOS015894951
    • CAS-154598-52-4
    • L-743,726
    • HMS3393J08
    • 6-chloro-4-(2-cyclopropyl-1-ethynyl)-4-trifluoromethyl-(4S)-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one
    • DB00625
    • Efavirenz & PLGA
    • C08088
    • DTXCID7026029
    • DTXSID9046029
    • s4685
    • (s)-6-chloro-4-cyclopropylethynyl-4-trifluoromethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
    • L-743725
    • Sustiva
    • (4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
    • BRD-K40758068-001-08-2
    • efavirenz
    • GLXC-04867
    • (4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-2,4-dihydro-1H-3,1-benzoxazin-2-one
    • +Expand
    • MFCD05662344
    • XPOQHMRABVBWPR-ZDUSSCGKSA-N
    • 1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20)/t13-/m0/s1
    • ClC1C([H])=C([H])C2=C(C=1[H])[C@](C(F)(F)F)(C#CC1([H])C([H])([H])C1([H])[H])OC(N2[H])=O

Computed Properties

  • 315.027391g/mol
  • 0
  • 4
  • 1
  • 5
  • 1
  • 315.027391g/mol
  • 315.027391g/mol
  • 38.3Ų
  • 21
  • 519
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 2
  • 0

Experimental Properties

  • pKa = 10.2
  • 4.21110
  • 38.33000
  • 14,3521
  • 1.58
  • 422.7±55.0℃ at 760 mmHg
  • 135 °C
  • 2℃
  • DMSO: soluble15mg/mL, clear
  • 10 mg/mL in DMSO
  • White or off white crystalline powder
  • 10.2(at 25℃)
  • 247nm(MeOH)(lit.)
  • -86.0 - -96.0° (c=1, MeOH)
  • [α]/D -90 to -100°, c = 1 in methanol
  • 1.53

Efavirenz Security Information

  • GHS09 GHS09
  • DM3440000
  • 3
  • 61
  • N N
  • UN 3077 9 / PGIII
  • H400
  • P273
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Ⅲ
  • 50
  • Warning
  • 9

Efavirenz Customs Data

  • 2942000000

  • China Customs Code:

    2942000000

Efavirenz Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00386J-1g
(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
 154598-52-4 98%(HPLC)
1g
 $53.00 2024-06-20
A2B Chem LLC
AB49771-1g
(4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-2,4-dihydro-1H-3,1-benzoxazin-2-one
 154598-52-4 98%
1g
 $35.00 2024-04-20
Aaron
AR0038EV-10mg
(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
 154598-52-4 98%
10mg
 $6.00
abcr
AB482451-5 g
(4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one, 98%; .
 154598-52-4 98%
5g
 €83.60 2023-07-10
Axon Medchem
3125-10 mg
Efavirenz
 154598-52-4 99%
10mg
 €60.00 2023-07-10
Biosynth
BC164402-10 mg
Efavirenz- Bio-X
 154598-52-4
10mg
ChemScence
CS-2154-5mg
Efavirenz
 154598-52-4 99.84%
5mg
 $50.0 2022-04-27
DC Chemicals
DCAPI1479-100 mg
Efavirenz
 154598-52-4 >99%
100mg
 $250.0 2022-02-28
Enamine
EN300-219935-0.05g
(4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-2,4-dihydro-1H-3,1-benzoxazin-2-one
 154598-52-4 90%
0.05g
 $403.0 2023-09-16
FUJIFILM
058-08921-10mg
Efavirenz
 154598-52-4
10mg
 JPY 17200 2023-09-15

Efavirenz Synthesis

Efavirenz Suppliers

Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154598-52-4)
TANG WEI
17720532645
t17720532645@163.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:154598-52-4)
CAI JING LI
15377658509
2851686519@qq.com
widely chemical reagent
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(CAS:154598-52-4)
ZHAO FANG
13385289472
z13385289472@163.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154598-52-4)
WANG HUA
13667159345
13667159345@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154598-52-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154598-52-4)
XU NV SHI
15221998634
1986399151@qq.com

Efavirenz Related Literature

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